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Abstract

Vidofludimus calcium (IMU-838) is an orally administered, next-generation small molecule
immunomodulator under investigation for the treatment of chronic inflammatory and
autoimmune diseases, particularly multiple sclerosis (MS). Its preclinical profile is distinguished
by a novel, dual mechanism of action: the selective inhibition of dihydroorotate dehydrogenase
(DHODH) and the activation of the nuclear receptor-related 1 (Nurrl) transcription factor. This
dual action provides a complementary approach to treatment by targeting both inflammation
and neurodegeneration. This guide details the preclinical pharmacology of Vidofludimus
calcium, summarizing key in vitro and in vivo data, outlining experimental methodologies, and
visualizing its core mechanisms of action.

Mechanism of Action

Vidofludimus calcium uniquely combines two distinct pharmacological activities: anti-
inflammatory effects via DHODH inhibition and neuroprotective effects through Nurrl
activation.[1][2] This positions it as a promising therapeutic candidate designed to address both
the relapse-driven and progressive components of neuro-autoimmune diseases.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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